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Compound of Interest

Compound Name: Neoseptin 3

Cat. No.: B15613737 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Neoseptin-3 is a synthetic small-molecule agonist that specifically activates the

mouse Toll-like Receptor 4 (mTLR4)/myeloid differentiation factor 2 (MD-2) complex.[1][2]

Unlike the canonical TLR4 ligand, lipopolysaccharide (LPS), Neoseptin-3 has no structural

similarity to lipid A.[1][2] It functions by binding to the hydrophobic pocket of MD-2, which

induces a conformational change that facilitates the active dimerization of the TLR4/MD-2

receptor complex.[1][2] This activation triggers downstream signaling cascades, including the

MyD88- and TRIF-dependent pathways, leading to the activation of NF-κB, MAPKs, and IRF3.

[1] Notably, Neoseptin-3 is species-specific, activating the mouse TLR4/MD-2 complex but not

its human counterpart.[1][3]

Proper preparation of Neoseptin-3 stock and working solutions is crucial for obtaining accurate,

reproducible results in cell-based assays. These application notes provide detailed protocols

for the solubilization, storage, and use of Neoseptin-3 in a research setting.

Data Presentation
The quantitative data for Neoseptin-3 is summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of Neoseptin-3
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Property Value Source(s)

Molecular Formula C₂₉H₃₄N₂O₄ [4]

Molecular Weight 474.59 g/mol [4]

CAS Number 1622863-21-1 [2][4]

Appearance White to beige powder [2]

Purity ≥98% (HPLC) [2]

Table 2: Solubility and Storage of Neoseptin-3

Parameter Recommendation Source(s)

Solvent DMSO [2]

Solubility in DMSO 15 mg/mL (clear solution) [2]

Storage (Solid Form)
Store tightly sealed at -20°C

for up to 6 months.
[2][5]

Storage (Stock Solution)

Aliquot and store in tightly

sealed vials. -20°C for up to 1

month. -80°C for up to 6

months.

[5][6]

Freeze-Thaw Cycles
Avoid repeated freeze-thaw

cycles.
[6]

Table 3: Recommended Concentrations for Cell Culture
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Application Cell Type
Recommended
Concentration

Final DMSO
Conc.

Source(s)

TLR4/MD-2

Activation

HEK293T cells

(transfected with

mTLR4/MD-2)

50 µM Not specified [6]

Cytokine

Production

Mouse

Macrophages

(BMDM,

Peritoneal)

10 - 50 µM

(Dose-

dependent)

≤0.2% [1][6]

EC₅₀ (TNFα

production)

Mouse

Macrophages
18.5 µM Not specified [1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Neoseptin-3 Stock Solution (e.g., 10 mM)
This protocol describes the preparation of a primary stock solution in DMSO. All steps should

be performed in a sterile environment (e.g., a laminar flow hood).

Materials:

Neoseptin-3 powder (MW: 474.59 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Neoseptin-3

and volume of DMSO.
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Mass (mg) = Desired Volume (mL) x 10 (mmol/L) x 474.59 ( g/mol ) / 1000 (mg/g)

Example: For 1 mL of 10 mM stock, weigh out 4.75 mg of Neoseptin-3.

Weighing: Tare a sterile microcentrifuge tube. Carefully weigh the calculated amount of

Neoseptin-3 powder into the tube.

Dissolution: Add the calculated volume of sterile DMSO to the tube containing the Neoseptin-

3 powder.[2]

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If

necessary, use brief intervals of sonication to aid dissolution until the solution is clear.[6]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile cryovials.[6]

Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for

short-term use (up to 1 month).[5][6]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the DMSO stock solution into cell culture medium for

direct application to cells.

Materials:

10 mM Neoseptin-3 stock solution in DMSO (from Protocol 1)

Pre-warmed (37°C) sterile cell culture medium appropriate for your cell line

Procedure:

Thaw Stock: Remove one aliquot of the Neoseptin-3 stock solution from the freezer and

allow it to thaw completely at room temperature.

Dilution Strategy: Prepare the working solution immediately before use. To minimize DMSO

toxicity, ensure the final concentration in the culture medium is low (e.g., ≤0.2%).[6] A serial
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dilution or a direct one-step dilution can be performed.

Example Dilution (for a final concentration of 50 µM):

To prepare 1 mL of a 50 µM working solution from a 10 mM stock, a 1:200 dilution is

required.

Add 5 µL of the 10 mM stock solution to 995 µL of pre-warmed cell culture medium.

The final DMSO concentration will be 0.05%, which is well-tolerated by most cell lines.

Vehicle Control: Always prepare a vehicle control group containing the same final

concentration of DMSO in the cell culture medium as the highest concentration of Neoseptin-

3 used. This accounts for any potential effects of the solvent on the cells.

Application: Mix the working solution gently by pipetting and add it to the cells immediately.

Do not store working solutions in aqueous media for extended periods.
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Stock Solution Preparation

Working Solution & Application

1. Weigh Neoseptin-3 Powder

2. Add Sterile DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Cryovials

5. Store at -20°C or -80°C

6. Thaw Stock Aliquot

7. Dilute in Pre-warmed Medium

8. Add to Cell Culture

Prepare Vehicle Control (DMSO)

9. Incubate and Analyze

Click to download full resolution via product page

Caption: Workflow for Neoseptin-3 stock and working solution preparation.
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Caption: Simplified Neoseptin-3 signaling pathway in mouse cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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